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Compound of Interest

Compound Name:
(6-Methoxypyridin-2-

yl)methanamine

Cat. No.: B068941 Get Quote

Technical Data Sheet: (6-Methoxypyridin-2-
yl)methanamine
Prepared for: Researchers, scientists, and drug development professionals.

This document provides a comprehensive overview of the chemical compound (6-
Methoxypyridin-2-yl)methanamine, including its Chemical Abstracts Service (CAS) number,

key properties, and a list of known suppliers.

Chemical Identification and Properties
(6-Methoxypyridin-2-yl)methanamine is a substituted pyridine derivative. Its unique structure

makes it a valuable building block in medicinal chemistry and organic synthesis.
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Property Value Reference

CAS Number 194658-13-4 [1][2]

Molecular Formula C₇H₁₀N₂O [2]

Molecular Weight 138.17 g/mol

MDL Number MFCD11617139

Synonyms

6-Methoxy-2-

pyridinemethanamine, (6-

methoxypyridin-2-

yl)methanamine, 2-

Pyridinemethanamine, 6-

methoxy-

[2]

Commercial Suppliers
The following companies have been identified as suppliers of (6-Methoxypyridin-2-
yl)methanamine. Please note that availability and purity may vary. It is recommended to

contact the suppliers directly for the most current information.

Supplier Website Notes

Sigma-Aldrich --INVALID-LINK--
Offers the compound under its

AldrichCPR brand.

BLD Pharm --INVALID-LINK--
Lists the compound with CAS

number 194658-13-4.[1]

P&S Chemicals --INVALID-LINK--
Provides the compound and

lists its synonyms.[2]

Experimental Protocols and Applications
Detailed experimental protocols for the use of (6-Methoxypyridin-2-yl)methanamine are

highly dependent on its specific application in a research or development context. As a
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chemical intermediate, its handling and use will be dictated by the reaction scheme in which it

is employed.

Researchers utilizing this compound are advised to consult standard organic chemistry

laboratory manuals for general guidance on handling amines and pyridines. Specific reaction

conditions, such as solvent, temperature, and stoichiometry, will need to be determined based

on the desired chemical transformation.

Signaling Pathways and Biological Activity
There is currently no publicly available information to suggest that (6-Methoxypyridin-2-
yl)methanamine has a defined role in specific biological signaling pathways or possesses

inherent biological activity. Its primary utility, as presented in the available literature, is that of a

synthetic building block.

The logical workflow for investigating a novel compound like (6-Methoxypyridin-2-
yl)methanamine in a drug discovery context is outlined in the diagram below.

Compound-Centric Workflow
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Click to download full resolution via product page

Figure 1. A generalized workflow for evaluating a novel chemical entity in a drug discovery
program.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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1. 194658-13-4|6-Methoxy-2-pyridinemethanamine|BLD Pharm [bldpharm.com]

2. pschemicals.com [pschemicals.com]

To cite this document: BenchChem. [(6-Methoxypyridin-2-yl)methanamine CAS number and
supplier]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b068941#6-methoxypyridin-2-yl-methanamine-cas-
number-and-supplier]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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